3,4-dimethoxy-N-2-naphthylbenzenesulfonamide

• IUPAC Name: 3,4-dimethoxy-N-naphthalen-2-ylbenzenesulfonamide
• InChI: InChI=1S/C18H17NO4S/c1-22-17-10-9-16(12-18(17)23-2)24(20,21)19-15-8-7-13-5-3-4-6-14(13)11-15/h3-12,19H,1-2H3
• InChI Key: DKTBAHWRAQUKNT-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)S(=O)(=O)NC2=CC3=CC=CC=C3C=C2)OC
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol

Description

3,4-dimethoxy-N-2-naphthylbenzenesulfonamide, also known as DNBS, is a sulfonamide compound that has been extensively studied for its immunological properties. DNBS is a hapten that can elicit a delayed-type hypersensitivity (DTH) reaction in animals and humans. DNBS has been used as a tool to study the mechanisms of DTH reactions and to develop new immunotherapies.

Mechanism of Action

3,4-dimethoxy-N-2-naphthylbenzenesulfonamide is a hapten that can bind to proteins in the body, forming a this compound-protein complex. This complex is recognized by T cells as foreign, leading to the activation of the immune system and the development of a DTH reaction. The mechanism of action of this compound is similar to other haptens, such as dinitrophenol and picryl chloride.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are related to its ability to elicit a DTH reaction. This compound can induce the production of cytokines such as interferon-gamma and tumor necrosis factor-alpha, which are involved in the inflammatory response. This compound can also activate macrophages and T cells, leading to the recruitment of other immune cells to the site of the DTH reaction.

Advantages and Limitations for Lab Experiments

3,4-dimethoxy-N-2-naphthylbenzenesulfonamide has several advantages as a tool for studying DTH reactions. It is a well-characterized compound that can elicit a strong and reproducible DTH reaction in animals and humans. This compound is also relatively stable and easy to handle in the laboratory. However, this compound has some limitations, including its potential toxicity and the fact that it may not accurately represent the complexity of DTH reactions in vivo.

Future Directions

There are several future directions for research on 3,4-dimethoxy-N-2-naphthylbenzenesulfonamide and DTH reactions. One area of interest is the development of new immunotherapies that target DTH reactions. Another area of interest is the use of this compound as a tool to study the role of DTH reactions in different diseases, such as cancer and infectious diseases. Finally, there is a need for further research on the mechanisms of DTH reactions and the factors that influence their development and resolution.

Synthesis Methods

3,4-dimethoxy-N-2-naphthylbenzenesulfonamide can be synthesized by reacting 3,4-dimethoxyaniline with 2-naphthalenesulfonyl chloride in the presence of a base such as triethylamine. The resulting product is purified by recrystallization from a suitable solvent such as ethanol.

Scientific Research Applications

3,4-dimethoxy-N-2-naphthylbenzenesulfonamide has been widely used as a tool to study the mechanisms of DTH reactions. DTH is a type of immune response that occurs when T cells recognize a foreign antigen that has been presented by antigen-presenting cells. DTH reactions are involved in many diseases, including allergies, autoimmune diseases, and transplant rejection.